1-[(E)-2-phenylethenyl]sulfonyl-4-[2-(1,2,4-triazol-1-yl)ethyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound you mentioned contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. Heterocyclic compounds are cyclic compounds with at least two different elements as atoms of the ring members . The 1,2,4-triazole ring, containing two carbon and three nitrogen atoms, is known to show versatile biological activities due to its ability to bind in the biological system with a variety of enzymes and receptors .
Synthesis Analysis
While specific synthesis methods for your compound were not found, 1,2,4-triazole derivatives can be synthesized through various methods . For instance, one study reported the synthesis of nineteen novel 1,2,4-triazole derivatives . The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis .Molecular Structure Analysis
The molecular structure of 1,2,4-triazole derivatives can be confirmed using various spectroscopic techniques such as IR, 1H-NMR, Mass spectroscopy, and Elemental analysis .Chemical Reactions Analysis
The chemical reactions involving 1,2,4-triazole derivatives can vary widely depending on the specific derivative and the conditions under which the reactions take place .Physical And Chemical Properties Analysis
The physical and chemical properties of 1,2,4-triazole derivatives can be determined using various techniques. For example, the melting point can be determined experimentally, and the presence of certain functional groups can be determined using IR spectroscopy .Scientific Research Applications
Anticancer Activity
The triazole scaffold in EN300-26594721 has attracted attention due to its potential as an anticancer agent. Researchers have synthesized derivatives with similar structures, such as vorozole and anastrozole, which are effective in treating hormone receptor-positive breast cancer. The compound’s ability to interact with enzymes and receptors contributes to its broad-spectrum activity against cancer cells .
Antifungal Properties
EN300-26594721 shares structural similarities with clinically used antifungals like fluconazole and itraconazole. These drugs contain a triazole ring and exhibit potent antifungal activity. By targeting fungal enzymes, they disrupt cell membrane synthesis and inhibit fungal growth. EN300-26594721 may offer a novel approach to combating fungal infections .
Antiviral Applications
Ribavirin, a broad-spectrum antiviral drug, contains a triazole ring. EN300-26594721’s unique structure could potentially contribute to antiviral activity. Although specific studies on its antiviral effects are lacking, further investigation may reveal its potential in treating viral infections .
Anti-Inflammatory Effects
Triazoles have been explored for their anti-inflammatory properties. EN300-26594721’s sulfonyl group and triazole ring suggest possible interactions with inflammatory pathways. While direct evidence is scarce, its structural features warrant investigation in this context .
Antibacterial Potential
Although not extensively studied, compounds containing triazoles have demonstrated antibacterial activity. EN300-26594721’s unique combination of functional groups could make it an interesting candidate for antibacterial drug development. Further research is needed to validate this potential .
Material Chemistry and Agrochemistry
Triazoles find applications beyond medicine. In material chemistry, they contribute to the design of functional materials, such as sensors and catalysts. Additionally, agrochemicals containing triazole moieties play a role in crop protection and pest management. EN300-26594721’s structure may inspire novel materials or agrochemicals .
Mechanism of Action
The mechanism of action of 1,2,4-triazole derivatives can vary depending on the specific derivative and its biological target. For example, some 1,2,4-triazole derivatives have shown promising cytotoxic activity against certain cancer cell lines . Molecular docking studies can be done to understand the mechanism and binding modes of these derivatives in the binding pocket of their target enzymes .
Safety and Hazards
Future Directions
The future directions in the research of 1,2,4-triazole derivatives could involve the discovery and development of more effective and potent agents for various applications, such as anticancer agents . This could involve the design and synthesis of new 1,2,4-triazole derivatives, as well as further studies on their biological activities and mechanisms of action .
properties
IUPAC Name |
1-[(E)-2-phenylethenyl]sulfonyl-4-[2-(1,2,4-triazol-1-yl)ethyl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N5O2S/c22-24(23,13-6-16-4-2-1-3-5-16)21-11-8-19(9-12-21)7-10-20-15-17-14-18-20/h1-6,13-15H,7-12H2/b13-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFAUUNGGGKQWNJ-AWNIVKPZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCN2C=NC=N2)S(=O)(=O)C=CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCN1CCN2C=NC=N2)S(=O)(=O)/C=C/C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.